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Compound of Interest

Compound Name: Tempol-d17,15N

Cat. No.: B12398469

Technical Guide: Tempol-d17,15N Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical characteristics, appearance,
and relevant biological data for Tempol-d17,15N powder. The information is intended to
support researchers and professionals in drug development and related scientific fields.

Physical and Chemical Properties

Tempol-d17,15N is the deuterium and nitrogen-15 labeled version of Tempol (4-Hydroxy-
TEMPO). Itis primarily utilized as a stable isotope-labeled standard in pharmacokinetic and
metabolic studies.

Appearance: Tempol-d17,15N is a light yellow to yellow solid powder.[1]

Table 1: Physicochemical Data for Tempol-d17,15N and Related Compounds
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Property Tempol-d17,15N Tempol (unlabeled) Source(s)
Molecular Formula CoHD17*°NO2 CoH1sNO:2 [1]
Molecular Weight 190.34 g/mol 172.24 g/mol [1][2]

Not explicitly stated,;

Melting Point inferred to be ~69-73 69-73 °C [21[31[4]15116]1 71
°C
CAS Number 90429-66-6 2226-96-2 [1]18]

Table 2: Solubility Data for Tempol (unlabeled)

Solvent Solubility Source(s)
Dimethyl Sulfoxide (DMSO) ~34-35 mg/mL [9][10]
~34-35 mg/mL (629.3 g/L at 20
Water [2][9][10]
OC)
Ethanol ~34-35 mg/mL [9][10]
Phosphate-Buffered Saline
~10 mg/mL [11]

(PBS), pH 7.2

Note: The solubility of Tempol-d17,15N is expected to be very similar to its non-deuterated

counterpaurt.

Biological Activity and Mechanism of Action

Tempol is a cell-permeable nitroxide that acts as a superoxide dismutase (SOD) mimetic.[12]

[13][14] It effectively scavenges reactive oxygen species (ROS), thereby mitigating oxidative

stress. This activity is central to its observed neuroprotective, anti-inflammatory, and analgesic

effects.

Signaling Pathways Modulated by Tempol

Tempol has been shown to influence key signaling pathways involved in cellular responses to

oxidative stress, proliferation, and apoptosis.
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Diagram 1: Tempol's Influence on Oxidative Stress-Related Signaling Pathways
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Caption: Tempol's modulation of ROS and downstream signaling pathways.
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Experimental Protocols

While Tempol-d17,15N is primarily for use as an internal standard, the following protocols for

unlabeled Tempol are representative of its application in studying cellular mechanisms.

In Vitro Cell Viability Assay (MTT Assay)

This protocol is adapted from studies investigating the anti-proliferative effects of Tempol.

Objective: To determine the effect of Tempol on the viability of a given cell line.

Materials:

Cell line of interest (e.g., HL-60)

Complete cell culture medium

Tempol (unlabeled)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
DMSO

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 1 x 10° cells/mL and allow them to adhere for 24
hours.

Prepare a series of Tempol dilutions in complete culture medium (e.g., 0.05 to 1.6 mM).[9]

Remove the existing medium from the cells and replace it with the Tempol-containing
medium. Include a vehicle control (medium without Tempol).

Incubate the plate for the desired duration (e.g., 96 hours).[9]
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e Following incubation, add MTT solution to each well and incubate for an additional 4 hours,
allowing for the formation of formazan crystals.

e Solubilize the formazan crystals by adding DMSO to each well.
e Measure the absorbance at a wavelength of 570 nm using a microplate reader.
o Calculate cell viability as a percentage of the vehicle control.

Diagram 2: Experimental Workflow for MTT Assay
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Caption: A generalized workflow for assessing cell viability with Tempol.

Storage and Handling
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Store Tempol-d17,15N powder at -20°C for long-term stability.[1] For short-term storage, 4°C is
acceptable. When in solvent, it is recommended to store at -80°C.[1]

Disclaimer

This document is intended for informational purposes for research professionals. The
experimental protocols are examples based on the scientific literature for the non-labeled
compound and may require optimization for specific applications and cell lines. Always refer to
the product's Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical characteristics and appearance of Tempol-
d17,15N powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398469#physical-characteristics-and-appearance-
of-tempol-d17-15n-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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